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Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zomepirac, a non-steroidal anti-inflammatory drug (NSAID), is a pyrrole-acetic acid derivative
that was previously marketed as its sodium salt for the management of mild to severe pain.[1]
Despite its withdrawal from the market due to rare but serious anaphylactic reactions, the
chemical structure, synthesis, and mechanism of action of Zomepirac sodium salt continue to
be of significant interest to the scientific community. This technical guide provides an in-depth
overview of the chemical properties, synthesis, and biological activity of Zomepirac sodium
salt, intended to serve as a valuable resource for researchers and professionals in drug
development.

Chemical Structure and Identification

Zomepirac sodium salt is the sodium salt of 5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-
acetic acid.[1] The core of its structure is a pyrrole ring, which distinguishes it from many other
NSAIDs that are built around a benzene ring.[1]
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Identifier

Value

IUPAC Name

sodium;2-[5-(4-chlorobenzoyl)-1,4-
dimethylpyrrol-2-yllacetate

SMILES String

CC1=C(N(C(=C1)CC(=0)
[0-])C)C(=0)C2=CC=C(C=C2)Cl.[Na+]

INChl Key SEEXPXUCHVGZGU-UHFFFAQOYSA-M
CAS Number 64092-48-4
Molecular Formula C15H13CINNaO3

Molecular Weight

313.71 g/mol [2]

Physicochemical Properties

A summary of the key physicochemical properties of Zomepirac and its sodium salt is

presented below.

Zomepirac Sodium

Propert Zomepirac
SR > Dihydrate
Molecular Formula C15H14CINO3 C15H17CINNaO5
Molar Mass 291.73 g/mol [1] 349.74 g/mol [3]
Melting Point Not Available >273 °C (decomposes)|[3]
- ) Soluble in DMSO and water (5
Solubility Not Available
mg/mL)[3]
pKa Not Available Not Available

Synthesis of Zomepirac

The synthesis of Zomepirac is accomplished through a modification of the Hantzsch pyrrole

synthesis.[3] The general synthetic workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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